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For Researchers, Scientists, and Drug Development Professionals

Introduction
FPR-A14 is a potent agonist of the formyl peptide receptors (FPRs), a family of G protein-

coupled receptors (GPCRs) that play a crucial role in the innate immune system.[1][2][3] FPRs

are pattern recognition receptors that recognize N-formylated peptides from bacteria and

mitochondria, initiating inflammatory responses.[4][5] FPR-A14 has been shown to be a potent

activator of neutrophils, inducing key cellular responses such as calcium mobilization and

chemotaxis.[1] Additionally, it has been observed to promote cell differentiation in certain cell

types, such as neuroblastoma cells.[1]

These application notes provide a comprehensive guide for the treatment of cells with FPR-
A14, including detailed protocols for assessing its biological activity through common

downstream signaling assays.

Data Presentation
The following tables summarize the reported quantitative data for the activity of FPR-A14 on

human neutrophils.

Table 1: Potency (EC50) of FPR-A14 on Human Neutrophils
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Assay EC50 (nM) Reference

Calcium Mobilization 630 [1]

Chemotaxis 42 [1]

Table 2: FPR-A14 Induced Cell Differentiation in Mouse Neuroblastoma N2a Cells

Concentration (µM) % Cell Differentiation (48h) Reference

4 32.0% [1]

6 64.9% [1]

8 89.1% [1]

10 93.3% [1]

Signaling Pathway
Activation of FPRs by agonists like FPR-A14 initiates a signaling cascade through G-proteins,

leading to the activation of downstream effector molecules. This results in cellular responses

such as calcium mobilization and the activation of the MAPK/ERK pathway.[6][7]
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Seed Cells

Serum Starve (optional)

Treat Cells

Prepare FPR-A14 Dilutions

Incubate

Proceed to Assay

 

Seed Cells in 96-well plate

Load with Calcium Dye

Wash Cells

Measure Baseline Fluorescence

Inject FPR-A14 & Record Signal

Analyze Data (EC50)
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Add FPR-A14 to Lower Chamber

Add Cells to Upper Chamber

Incubate

Remove Non-migrated Cells

Quantify Migrated Cells

Analyze Data (EC50)

 

Cell Treatment with FPR-A14

Cell Lysis

Protein Quantification

SDS-PAGE & Transfer

Blocking

Primary Antibody (p-ERK)

Secondary Antibody

Detection

Stripping & Re-probing (Total ERK)

Densitometry & Analysis

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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